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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Tributyltin Methoxide, a highly toxic organotin compound. Researchers,

scientists, and drug development professionals must adhere to these procedures to ensure

personal safety and environmental protection. Due to its hazardous nature, in-lab chemical

neutralization is not recommended. Professional disposal through a certified hazardous waste

service is mandatory.

Immediate Safety and Handling
Tributyltin methoxide is a toxic substance that poses significant health risks.[1][2] It is toxic if

swallowed, harmful in contact with skin, causes serious eye irritation, and may damage fertility

or the unborn child.[1][2] Furthermore, it can cause damage to organs through prolonged or

repeated exposure and is very toxic to aquatic life with long-lasting effects.[1][2]

When handling tributyltin methoxide, always work in a well-ventilated area, preferably under

a chemical fume hood.[1] Personal Protective Equipment (PPE) is mandatory. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Wear protective gloves.[1]

Body Protection: A lab coat or protective clothing is required.[1]

In case of exposure, follow these emergency procedures:
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After inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate

medical attention.

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[3]

Remove contaminated clothing and wash it before reuse.[3]

In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Do not allow the

substance to enter drains or waterways.[1]

For small spills, use an inert absorbent material, such as sand, earth, or vermiculite, to contain

the spill.[2] Carefully collect the absorbed material and place it into a designated, labeled

container for hazardous waste.[2]

For large spills, contain the material and prevent its spread.[2] Contact your institution's

environmental health and safety (EHS) office or a specialized hazardous waste disposal

service immediately.

Waste Disposal Procedures
The disposal of tributyltin methoxide and any contaminated materials must be handled by a

licensed hazardous waste disposal company.[1][2] Adherence to federal, state, and local

regulations is crucial.[2][3]

Step 1: Waste Segregation and Collection

Original Containers: Whenever possible, leave the chemical in its original container.[1]

No Mixing: Do not mix tributyltin methoxide waste with other chemical waste streams.[1]
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Contaminated Materials: Any materials that have come into contact with tributyltin
methoxide, including gloves, absorbent pads, and disposable labware, must be treated as

hazardous waste. Place these items in a separate, clearly labeled, and sealed container.

Step 2: Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste" and

"Tributyltin Methoxide".[4]

The label should also include the accumulation start date and a clear description of the

contents.

Step 3: Storage

Store waste containers in a designated, secure, and well-ventilated area away from

incompatible materials.

Ensure containers are tightly closed to prevent leaks or spills.[1]

Step 4: Arranging for Disposal

Contact your institution's EHS office or a certified hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide them with an accurate description of the waste and its quantity.

Hazard Data Summary
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[1][2]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][2]

Disposal Workflow
Caption: Logical workflow for the safe disposal of tributyltin methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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